Cas no 2137558-34-8 (2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine)

• Product Name: 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
• CAS No: 2137558-34-8
• MF: C₉H₉ClN₄O₂S
• MW: 272.711358785629
• CID: 6227357
• PubChem ID: 165472669
• Update Time: 2025-06-08

2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine
• EN300-1115399
• 2137558-34-8

• Inchi： 1S/C9H9ClN4O2S/c1-17(15,16)8-4-12-14(6-8)9-5-11-3-7(2-10)13-9/h3-6H,2H2,1H3
• InChI Key： ITKSHZPNXFERFU-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(=N1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 272.0134744g/mol
• Monoisotopic Mass: 272.0134744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 86.1Ų

Additional information on 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine

Introduction to 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2137558-34-8)

2-(Chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2137558-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazines, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of a chloromethyl group and a methanesulfonyl-substituted pyrazole moiety imparts additional functionalities that enhance its pharmacological potential.

The synthesis of 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine has been reported in several recent studies, highlighting the versatility of this compound in various chemical reactions. One notable method involves the reaction of 6-chloropyrazine with 4-methanesulfonyl-1H-pyrazole in the presence of a suitable catalyst, followed by the introduction of the chloromethyl group through an alkylation step. This synthetic route not only provides high yields but also allows for easy modification of the structure, making it a valuable intermediate in drug discovery and development.

In terms of biological activity, 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. These findings suggest that 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine could be a potential lead compound for the development of new anti-inflammatory and antimicrobial drugs.

The anticancer properties of 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine have also been investigated. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings have important implications for the development of new therapeutic strategies for cancer treatment.

Beyond its direct biological activities, 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine has also been explored as a scaffold for the design and synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have used this compound as a building block to create novel derivatives with improved solubility and bioavailability. These derivatives have shown enhanced efficacy in preclinical models, further underscoring the potential of 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine as a valuable starting point for drug discovery.

In conclusion, 2-(chloromethyl)-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine (CAS No. 2137558-34-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of drug discovery and development.